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Compound of Interest

Compound Name: Methyl D-phenylalaninate

Cat. No.: B3040560

An In-depth Technical Guide to Methyl D-phenylalaninate for Researchers and Drug
Development Professionals

Introduction

Methyl D-phenylalaninate is a derivative of the non-proteinogenic amino acid D-
phenylalanine. It serves as a crucial chiral building block in synthetic organic chemistry and is
of significant interest to researchers in the field of drug discovery and development. The
incorporation of D-amino acids, such as D-phenylalanine and its derivatives, into peptide
chains is a key strategy for enhancing the metabolic stability of peptide-based therapeutics.[1]
[2] By replacing the naturally occurring L-amino acids, the resulting peptides exhibit increased
resistance to enzymatic degradation by proteases, leading to a longer in vivo half-life.[1][2]

This technical guide provides a comprehensive overview of the physicochemical properties,
key applications, and experimental considerations for Methyl D-phenylalaninate, with a focus
on its hydrochloride salt, which is the common commercially available form.

Physicochemical Properties

Methyl D-phenylalaninate is typically handled as its hydrochloride salt to improve stability and
solubility. The properties of both the free base and the hydrochloride salt are summarized
below for easy reference and comparison.
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Property

Methyl D-
phenylalaninate

Methyl D-
phenylalaninate
Hydrochloride

Data Source(s)

Molecular Formula C10H13NO2 C10H14CINO2 [3]

Molecular Weight 179.22 g/mol 215.68 g/mol [3][4]

CAS Number Not specified 13033-84-6 [41[5]
White to pale cream

Appearance , [51[6]
crystalline powder

Melting Point 159-163 °C [6]

- _ 264.2 °C at 760

Boiling Point [6]
mmHg

Density ~1.1 g/cm?3 [6]

- Soluble in Ethanol and
Solubility [61[7]

Methanol

Optical Rotation

[a]2°/D = -37.0 + 1.0°

(c=2 in ethanol)

[6]

Storage Temperature

2-8°C

[6]

Core Applications in Research and Drug

Development

The primary utility of Methyl D-phenylalaninate lies in its application as a specialized building

block for synthesizing complex organic molecules and peptidomimetics. Its D-configuration is

pivotal for developing robust peptide drug candidates.

o Peptide Synthesis: Methyl D-phenylalaninate is widely used in both solution-phase and

solid-phase peptide synthesis (SPPS).[1][7] Its incorporation into a peptide sequence can

sterically hinder the action of proteases that are specific to L-amino acid residues, thus

enhancing the peptide's therapeutic potential.[2]
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e Pharmaceutical Intermediates: It is a key intermediate in the synthesis of a variety of
pharmaceuticals, including anti-diabetic, anti-tumor, and anti-HIV drugs.[8]

» Chiral Auxiliary: In organic synthesis, its defined stereochemistry makes it a useful chiral
auxiliary, facilitating the production of enantiomerically pure compounds essential for

effective medications.[9]

Experimental Protocols

The following sections detail common experimental procedures involving Methyl D-
phenylalaninate.

General Workflow for Peptide Elongation using SPPS

Solid-Phase Peptide Synthesis (SPPS) is a standard method for incorporating amino acids like
Methyl D-phenylalaninate into a peptide chain. The D-phenylalanine methyl ester must first
be N-terminally protected (commonly with Fmoc) to be used in the standard Fmoc/tBu
synthesis strategy. The diagram below illustrates the logical workflow for this process.
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SPPS Cycle "
Solid Support : Final Steps
Repeat for next

amino acid .
1. Fmoc Deprotection aroup Colpe/piieced ‘ 3. Cleavage from Resin
Resin with Rink Amide Linker [-{—0r (o % 000 BN AC ) [ Remove Fmoe grou Wash 2. Amino Acid Coupling | S imio aca wash | |t inaian & Side.chain Deprotection Purification
(DMF) (Fmoc-D-Phe-OH, HBTU/HOBY) (DMF) (RP-HPLC)

(e.g., TFA Cocktail)
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Peptide Design & Synthesis

Bioactive L-Peptide

Peptide Synthesis (SPPS)
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Half-life

Biological Target
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3040560?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Incorporation_of_p_Amino_D_phenylalanine_into_Peptides.pdf
https://pubs.acs.org/doi/10.1021/acs.jmedchem.5c02276
https://pubchem.ncbi.nlm.nih.gov/compound/3084017
https://pubchem.ncbi.nlm.nih.gov/compound/3084017
https://www.medchemexpress.com/methyl-d-phenylalaninate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6711681.htm
https://www.hsppharma.com/apis-and-intermediates/d-phenylalanine-methyl-ester-hydrochloride.html
https://www.hsppharma.com/apis-and-intermediates/d-phenylalanine-methyl-ester-hydrochloride.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222156.htm
https://www.researchgate.net/journal/Journal-of-Chemical-Research-2047-6507/publication/274197732_Chemical_Resolution_of_Dl-Phenylalanine_Methyl_Ester_Using_N-Acetyl-D-Phenylglycine_as_Resolving_Agent/links/656f7b44fd4c91437ba4e7a4/Chemical-Resolution-of-Dl-Phenylalanine-Methyl-Ester-Using-N-Acetyl-D-Phenylglycine-as-Resolving-Agent.pdf
https://www.chemimpex.com/products/16220
https://www.benchchem.com/product/b3040560#methyl-d-phenylalaninate-molecular-weight
https://www.benchchem.com/product/b3040560#methyl-d-phenylalaninate-molecular-weight
https://www.benchchem.com/product/b3040560#methyl-d-phenylalaninate-molecular-weight
https://www.benchchem.com/product/b3040560#methyl-d-phenylalaninate-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3040560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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